Cas no 474257-18-6 (1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 474257-18-6
• MF: C₂₀H₂₅Cl₃N₂O₃
• MW: 447.783102750778
• CID: 5832817
• PubChem ID: 2918600
• Update Time: 2025-06-08

1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenoxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride
• F1032-0054
• AKOS026678947
• 1-(2,4-dichlorophenoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• 474257-18-6
• 1-(2,4-dichlorophenoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol Dihydrochloride
• 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride

• Inchi： 1S/C20H24Cl2N2O3.ClH/c1-26-20-5-3-2-4-18(20)24-10-8-23(9-11-24)13-16(25)14-27-19-7-6-15(21)12-17(19)22;/h2-7,12,16,25H,8-11,13-14H2,1H3;1H
• InChI Key： ZROUPESWMMDMST-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N1CCN(CC(O)COC2C=CC(Cl)=CC=2Cl)CC1)C.Cl

Computed Properties

• Exact Mass: 484.066803g/mol
• Monoisotopic Mass: 482.069753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride

1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS 474257-18-6): A Comprehensive Overview

The compound 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS 474257-18-6) is a chemically synthesized molecule with a complex structure that combines a dichlorophenoxy moiety with a piperazine ring system. This unique combination has garnered significant interest in pharmaceutical and biochemical research due to its potential interactions with various biological targets. The presence of both dichlorophenoxy and methoxyphenyl groups suggests possible applications in modulating receptor activity, making it a subject of ongoing studies in drug discovery.

One of the key features of 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride is its structural versatility. The piperazine ring is a common pharmacophore found in many bioactive compounds, often contributing to enhanced solubility and binding affinity. Meanwhile, the dichlorophenoxy group may influence lipophilicity, which is critical for membrane permeability. Researchers are particularly interested in how these structural elements interact with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating neurological and metabolic disorders.

In recent years, the demand for novel piperazine derivatives has surged, driven by their potential in addressing conditions like anxiety, depression, and chronic pain. The inclusion of 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride in high-throughput screening libraries highlights its relevance in identifying new therapeutic candidates. Additionally, its dihydrochloride salt form improves stability, a critical factor for drug formulation and storage, aligning with current industry trends toward optimizing drug delivery systems.

From a synthetic chemistry perspective, the preparation of 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride involves multi-step organic reactions, including nucleophilic substitutions and reductive amination. These methods are widely discussed in academic forums and patent literature, reflecting the compound's significance in medicinal chemistry. Its CAS 474257-18-6 identifier ensures precise tracking in global chemical databases, facilitating collaboration among researchers.

Environmental and safety considerations are also paramount when working with such compounds. While 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride is not classified as hazardous under standard guidelines, proper handling protocols are essential to ensure workplace safety. This aligns with the growing emphasis on green chemistry and sustainable lab practices, topics frequently searched by professionals in the field.

In conclusion, 1-(2,4-dichlorophenoxy)-3-4-(2-methoxyphenyl)piperazin-1-ylpropan-2-ol dihydrochloride (CAS 474257-18-6) represents a promising area of research at the intersection of organic chemistry and pharmacology. Its structural complexity and potential biological activity make it a valuable candidate for further investigation, particularly in the development of next-generation therapeutics. As the scientific community continues to explore its applications, this compound may soon emerge as a key player in addressing unmet medical needs.